
D-Altraric Acid (CAS Number 117468-78-7): A
Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: D-altraric acid

Cat. No.: B1240301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, in-depth technical data and biological studies specifically for D-
altraric acid (CAS 117468-78-7) are limited. This guide provides a comprehensive overview

based on available computed data, general knowledge of aldaric acids, and information on

structurally related compounds. Researchers should exercise caution and validate all

information through independent experimentation.

Introduction
D-altraric acid is a member of the aldaric acid family, which are dicarboxylic acids derived from

the oxidation of the terminal aldehyde and primary alcohol groups of an aldose.[1] Its

stereoisomer, L-altraric acid, is a known bacterial metabolite.[2] While specific applications and

biological roles of D-altraric acid are not extensively documented, aldaric acids, in general, are

of interest as bio-derived platform chemicals for the synthesis of polymers and other valuable

compounds. This document aims to provide a consolidated technical resource on D-altraric
acid, drawing from available data and the broader context of sugar acid chemistry.
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Detailed experimental data on the physical properties of D-altraric acid are scarce. The

following table summarizes the computed properties available from public databases. For

comparative purposes, a table with the experimental properties of the more well-studied D-

tartaric acid is also provided.

Table 1: Computed Physicochemical Properties of D-Altraric Acid

Property Value Source

Molecular Formula C₆H₁₀O₈ PubChem[3][4]

Molecular Weight 210.14 g/mol PubChem[3][4]

IUPAC Name
(2S,3R,4S,5S)-2,3,4,5-

tetrahydroxyhexanedioic acid
PubChem[3]

CAS Number 117468-78-7 PubChem[3]

Synonyms D-talaric acid, talomucic acid PubChem[3]

Topological Polar Surface Area 156 Å² PubChem[3][4]

Hydrogen Bond Donor Count 6 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 5 PubChem

Complexity 202 PubChem[3][4]

XLogP3-AA -2.5 PubChem[3][4]

Table 2: Experimental Physicochemical Properties of D-Tartaric Acid (for comparison)
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Property Value Source

Molecular Formula C₄H₆O₆ ChemicalBook[5]

Molecular Weight 150.09 g/mol Sigma-Aldrich

Melting Point 172-174 °C ChemicalBook[5]

Solubility in Water 150 g/100 mL at 25 °C ChemicalBook[5]

pKa1 2.89 at 25 °C Sciencemadness Wiki[6]

pKa2 4.40 at 25 °C Sciencemadness Wiki[6]

Safety and Handling
A specific Safety Data Sheet (SDS) for D-altraric acid is not readily available. However, based

on the data for the structurally similar D-tartaric acid, D-altraric acid should be handled with

care, assuming it may be a skin and eye irritant.

General Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle in a well-ventilated area to avoid inhalation of dust.

Avoid contact with skin and eyes.

In case of contact, rinse thoroughly with water.

GHS Hazard Information for D-Tartaric Acid (as a proxy):

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing).
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Synthesis and Experimental Protocols
General Synthesis of Aldaric Acids
Aldaric acids are typically synthesized by the oxidation of the corresponding aldose with a

strong oxidizing agent, such as nitric acid.[1][5] The reaction involves the oxidation of both the

aldehyde and the terminal primary alcohol functional groups to carboxylic acids.

Generalized Experimental Protocol for Aldose Oxidation:

Dissolution: Dissolve the starting aldose (e.g., D-altrose for D-altraric acid) in a suitable

solvent, often water.

Oxidation: Slowly add a strong oxidizing agent (e.g., nitric acid) to the solution. The reaction

is typically exothermic and may require cooling to control the temperature.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique, such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Isolation and Purification: Once the reaction is complete, the aldaric acid product can be

isolated by crystallization, often after removal of the excess acid and solvent. The crude

product can be further purified by recrystallization.
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General Synthesis and Analysis Workflow for Aldaric Acids
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Caption: General workflow for the synthesis and analysis of aldaric acids.
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Analytical Methods
The analysis of sugar acids like D-altraric acid typically involves chromatographic and

spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC): HPLC is a common method for the

separation and quantification of sugar acids. Ion-exchange or reverse-phase chromatography

with an appropriate column can be used. Detection is often achieved with a refractive index

(RI) detector or a UV detector if the molecule is derivatized.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

and fragmentation pattern of D-altraric acid, aiding in its identification and structural

elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for confirming the structure of D-altraric acid by providing information about the

chemical environment of the hydrogen and carbon atoms in the molecule.

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature regarding the biological

activity or any associated signaling pathways of D-altraric acid.

For context, some other aldaric acids have been investigated for their biological roles. For

example, D-glucaric acid has been studied for its potential role in the detoxification of

carcinogens by inhibiting the enzyme β-glucuronidase.[7]

Research into the biological functions of D-altraric acid could be a potential area for future

investigation, particularly in the context of drug development and metabolic studies.

Potential Applications
While specific applications for D-altraric acid have not been established, aldaric acids are

considered valuable bio-based building blocks for the chemical industry. Their dicarboxylic acid

functionality makes them suitable monomers for the synthesis of polyesters and polyamides.

The chiral nature of D-altraric acid could also make it a useful starting material in

stereoselective synthesis.
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Conclusion
D-altraric acid remains a relatively uncharacterized compound within the family of sugar acids.

While its fundamental chemical identity is known, a significant gap exists in the experimental

data regarding its physical properties, safety profile, and biological functions. The information

presented in this guide, based on computed data and general principles of aldaric acid

chemistry, serves as a starting point for researchers and professionals interested in exploring

the potential of this molecule. Further experimental investigation is necessary to fully elucidate

the properties and applications of D-altraric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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